Cas no 34074-28-7 (Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-)

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-, is a specialized aromatic aldehyde compound featuring a symmetrical structure with two benzaldehyde units linked by an ethylene glycol bridge. This unique molecular design enhances its stability and reactivity, making it valuable in organic synthesis, particularly for constructing complex frameworks like macrocycles or polymer precursors. Its bifunctional nature allows for selective modifications at both aldehyde groups, enabling applications in cross-coupling reactions, Schiff base formation, or as a building block for advanced materials. The ethylene glycol spacer improves solubility in polar solvents compared to simple benzaldehyde derivatives. This compound is particularly useful in pharmaceutical intermediates, coordination chemistry, and dendrimer synthesis due to its controlled geometry and dual reactivity.
Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis- structure
34074-28-7 structure
Product Name:Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-
CAS No:34074-28-7
MF:C16H14O4
MW:270.279964923859
MDL:MFCD00021075
CID:294610
PubChem ID:578122
Update Time:2025-07-02

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis-
    • 4,4’-Ethanediyldioxydibenzaldhyde
    • 1,2-bis(4-carboxyaldehydephenoxy)ethane
    • 4,4'-(ethane-1,2-diyl)dioxydibenzaldehyde
    • 4,4'-(ethane-1,2-diylbis(oxy))dibenzaldehyde
    • 4,4'-[1,2-ethanediylbis(oxy)]bisbenzaldehyde
    • 4,4'-[1,2-ethanediylbis(oxy)]bis-benzaldehyde
    • 4-[2-(4-formylphenoxy)ethoxy]benzaldehyde
    • -Ethanediyldioxydibenzaldhyde
    • ethylene glycol bis(4-formylphenyl) ether
    • SCHEMBL851166
    • 4,4'-[1,2-Ethanediylbis(oxy)]bis[benzaldehyde]
    • Benzaldehyde, 4,4'-[1,2-ethanediylbis(oxy)]bis-
    • CHEMBL2380560
    • 4,4'-(ethylenedioxy)dibenzaldehyde
    • DTXSID901248555
    • 4-[2-(4-Formylphenoxy)ethoxy]benzaldehyde #
    • NZXKMTOTHHFKJB-UHFFFAOYSA-N
    • 34074-28-7
    • 1,2-Bis(4-formylphenoxy)ethane
    • MFCD00021075
    • G66009
    • 4,4a(2)-[1,2-Ethanediylbis(oxy)]bis[benzaldehyde]
    • 4,4'-Ethanediyldioxydibenzaldhyde
    • MDL： MFCD00021075
    • Inchi： 1S/C16H14O4/c17-11-13-1-5-15(6-2-13)19-9-10-20-16-7-3-14(12-18)4-8-16/h1-8,11-12H,9-10H2
    • InChI Key： NZXKMTOTHHFKJB-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C=O)=CC=1)CCOC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 270.08900
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.60000
  • LogP: 2.76940

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis- Customs Data

  • HS CODE：2912299000
  • Customs Data：

    China Customs Code:

    2912299000

    Overview:

    2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Benzaldehyde,4,4'-[1,2-ethanediylbis(oxy)]bis- Pricemore >>

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